molecular formula C9H12N4 B8781440 1H-Pyrrolo[2,3-b]pyridine-3,5-diamine, N3,N3-dimethyl-

1H-Pyrrolo[2,3-b]pyridine-3,5-diamine, N3,N3-dimethyl-

Cat. No. B8781440
M. Wt: 176.22 g/mol
InChI Key: UXEHXSPBNOJGHG-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1H-Pyrrolo[2,3-b]pyridine-3,5-diamine, N3,N3-dimethyl- is a useful research compound. Its molecular formula is C9H12N4 and its molecular weight is 176.22 g/mol. The purity is usually 95%.
BenchChem offers high-quality 1H-Pyrrolo[2,3-b]pyridine-3,5-diamine, N3,N3-dimethyl- suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1H-Pyrrolo[2,3-b]pyridine-3,5-diamine, N3,N3-dimethyl- including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

1H-Pyrrolo[2,3-b]pyridine-3,5-diamine, N3,N3-dimethyl-

Molecular Formula

C9H12N4

Molecular Weight

176.22 g/mol

IUPAC Name

3-N,3-N-dimethyl-1H-pyrrolo[2,3-b]pyridine-3,5-diamine

InChI

InChI=1S/C9H12N4/c1-13(2)8-5-12-9-7(8)3-6(10)4-11-9/h3-5H,10H2,1-2H3,(H,11,12)

InChI Key

UXEHXSPBNOJGHG-UHFFFAOYSA-N

Canonical SMILES

CN(C)C1=CNC2=C1C=C(C=N2)N

Origin of Product

United States

Synthesis routes and methods

Procedure details

N,N-Dimethyl-5-nitro-1H-pyrrolo[2,3-b]pyridin-3-amine (50 mg) was taken up in methanol (3 mL) and EtOAc (3 mL). 10% Pd/C (50 mg) was added, and the mixture was hydrogenated under a balloon of hydrogen for one hour. The mixture was then filtered through GF/F filter paper, and the filtrate was concentrated to a solid. This material was purified by preparative TLC (0.5 mm plate, 10% MeOH/DCM/0.5% NH4OH) to give N3,N3-dimethyl-1H-pyrrolo[2,3-b]pyridine-3,5-diamine (17 mg, 40%). (APCI-pos) M+1=177.2.
Quantity
50 mg
Type
reactant
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Quantity
3 mL
Type
solvent
Reaction Step Three
Name
Quantity
3 mL
Type
solvent
Reaction Step Four
Name
Quantity
50 mg
Type
catalyst
Reaction Step Five

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